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Compound of Interest |

Compound Name: o-Tolyl acetate
CAS No.: 1333-46-6
- 7

Core Directive: Immediate Operational Stance

Do not dispose of o-Tolyl acetate via sanitary sewer or trash.

While o-Tolyl acetate (CAS: 533-18-6) is often classified merely as "Combustible” (Flash
Point: 84°C) rather than "Flammable" by DOT standards, it presents a latent toxicity hazard
through hydrolysis. This guide outlines the specific disposal workflows required to maintain
regulatory compliance (RCRA) and chemical hygiene.

Key Physicochemical Data for Disposal Logistics

The following parameters dictate the waste stream classification:
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Parameter Value Operational Implication

Classified as Combustible.[1]

[2] Does not meet RCRA D001
Flash Point 84°C (183°F) (Ignitable) definition (<60°C)

unless mixed with lower FP

solvents.

High Clog Risk. Will form a
Water Solubility Insoluble biphasic layer in traps if

poured down drains.

Heavier than water. Will sink in
Specific Gravity 1.05 aqueous traps, accumulating

at the bottom.

CRITICAL: Decomposes into a
Hydrolysis Product o-Cresol toxic, corrosive phenol

derivative.

Scientific Integrity: The Hidden Hydrolysis Risk

As researchers, we often focus on the parent compound. However, disposal protocols for
esters must account for their degradation products.

The Mechanistic Hazard: o-Tolyl acetate is an ester. In the presence of moisture (ubiquitous in
waste drums) and varying pH (from other waste constituents), it undergoes hydrolysis. The
primary danger is not the acetate itself, but its conversion into o-Cresol (2-Methylphenol) and
Acetic Acid.

o Why this matters: o-Cresol is significantly more hazardous than o-Tolyl acetate. It is
corrosive to skin and listed as a hazardous constituent.[3][4] If you dispose of o-Tolyl
acetate in a non-compatible container or mix it with strong acids/bases, you are effectively
generating a more toxic waste stream inside the drum.

Visualization: Hydrolysis Pathway & Risk Evolution

© 2026 BenchChem. All rights reserved. 2/7 Tech Support


https://www.tcichemicals.com/IN/en/p/A0669
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB6295507.htm
https://www.benchchem.com/product/b074146?utm_src=pdf-body
https://www.benchchem.com/product/b074146?utm_src=pdf-body
https://assets.thermofisher.cn/DirectWebViewer/private/document.aspx?prd=ALFAAL14602~~PDF~~MTR~~CGV4~~EN~~2025-09-16%2018:29:44~~m-Tolyl%20acetate~~
https://www.fishersci.com/store/msds?partNumber=AC139120050&countryCode=US&language=en
https://www.benchchem.com/product/b074146?utm_src=pdf-body
https://www.benchchem.com/product/b074146?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b074146?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

o-Tolyl Acetate > Acetic Acid
(Combustible, Irritant) _ (Corrosive)
Hydrolysis
W
o-Cresol

H20 N\ . >
(Moisture/Agueous Waste)

(TOXIC & CORROSIVE)

Click to download full resolution via product page

Figure 1: The degradation pathway of o-Tolyl acetate. Note the formation of o-Cresol, which
escalates the hazard profile of the waste container.

Waste Classification & Regulatory Status (RCRA)
Proper classification prevents regulatory fines. Use this decision logic to code your waste tag.

o Pure Substance: If disposing of unused o-Tolyl acetate, it is generally Non-RCRA Regulated
(unless your specific state regulations are stricter, e.g., California or Massachusetts). It is not
a P-listed or U-listed waste.[5]

e Mixtures (The Common Scenario):
o Scenario A (HPLC Waste): Mixed with Acetonitrile/Methanol.
= Code:DO001 (Ignitable) + FOO3 (Spent Solvents).
o Scenario B (Hydrolyzed/Old): If significant hydrolysis has occurred.

» Code: Potential D024 (m-Cresol is D024, o-Cresol is often regulated similarly under
toxicity characteristics if concentrations are high).

Step-by-Step Disposal Protocol
Phase 1: Segregation and Container Selection
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Objective: Prevent cross-reaction and hydrolysis.
o Select Container: Use Amber Glass or High-Density Polyethylene (HDPE).

o Avoid: Low-density plastics or metal cans that may corrode if acetic acid forms.
e Segregate: Keep separate from:

o Strong Oxidizers (Nitric acid, Peroxides) — Fire risk.

o Strong Bases (Sodium Hydroxide) — Rapid hydrolysis risk.

Phase 2: Waste Tagging (Labeling)

Your waste tag must be explicit to protect the disposal facility personnel.
o Chemical Name: Write out "o-Tolyl Acetate" (Do not use abbreviations like "OTA").
e Hazards: Check "Combustible” and "Irritant.”

e Addendum: Add a note: "Contains Organic Ester - Potential for Phenolic Hydrolysis."

Phase 3: Spill Cleanup (Immediate Action)

If a spill occurs (< 1 Liter):
 [solate: Remove ignition sources (Hot plates, Bunsen burners).

o PPE: Nitrile gloves are sufficient for splash protection; however, if the smell of bitter
almonds/tar (cresol) is present, use a half-mask respirator with organic vapor cartridges.

e Absorb: Use an inert absorbent (Vermiculite or Sand).[6]
o Do NOT use: Sawdust (Combustible hazard).

o Clean: Wash the area with a detergent solution, not bleach (potential reaction with
phenolics).

Phase 4: Final Disposal Workflow
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Figure 2: Logical workflow for determining the correct waste stream for o-Tolyl acetate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

. 0-Tolyl Acetate | 533-18-6 | Tokyo Chemical Industry (India) Pvt. Ltd. [tcichemicals.com]
. O-TOLYL ACETATE | 533-18-6 [chemicalbook.com]

. assets.thermofisher.cn [assets.thermofisher.cn]

. fishersci.com [fishersci.com]

. pim-resources.coleparmer.com [pim-resources.coleparmer.com]

. pim-resources.coleparmer.com [pim-resources.coleparmer.com]

°
~ (o)) ol iy w N -

. tcichemicals.com [tcichemicals.com]

o To cite this document: BenchChem. [Operational Guide: Proper Disposal Procedures for o-
Tolyl Acetate]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b074146#0-tolyl-acetate-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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